Cas no 1247216-52-9 (methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate)

• Product Name: methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate
• CAS No: 1247216-52-9
• MF: C₇H₁₂O₅S
• MW: 208.232181549072
• MDL: MFCD16693902
• CID: 5238321
• PubChem ID: 62214667
• Update Time: 2025-06-08

methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate
• Methyl 4-hydroxy-1,1-dioxothiane-4-carboxylate
• 2H-Thiopyran-4-carboxylic acid, tetrahydro-4-hydroxy-, methyl ester, 1,1-dioxide

• MDL： MFCD16693902
• Inchi： 1S/C7H12O5S/c1-12-6(8)7(9)2-4-13(10,11)5-3-7/h9H,2-5H2,1H3
• InChI Key： MXOKWZHPSCBAEM-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)OC)(CC1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: -0.8
• Topological Polar Surface Area: 89

Additional information on methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate

Comprehensive Overview of Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate (CAS No. 1247216-52-9)

Methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate (CAS No. 1247216-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of sulfur-containing heterocycles, which are increasingly studied for their bioactive properties. The presence of both a hydroxyl group and a carboxylate ester in its molecular framework makes it a versatile intermediate for synthetic chemistry and drug development.

In recent years, the demand for sulfur-based compounds like methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate has surged, driven by their role in designing enzyme inhibitors and antioxidant agents. Researchers are particularly interested in its potential to modulate oxidative stress pathways, a topic that aligns with the growing public interest in anti-aging and cellular health. The compound's sulfone moiety (1,1-dioxo group) is a key structural element often associated with enhanced metabolic stability, making it valuable for medicinal chemistry applications.

The synthesis of CAS 1247216-52-9 typically involves multi-step organic reactions, including oxidation and esterification processes. Its crystalline form and solubility profile have been characterized to facilitate its use in high-throughput screening (HTS) for drug discovery. Notably, the compound's thiane ring structure has been explored in the context of bioisosteric replacements, a strategy widely adopted in modern pharmaceutical design to improve drug-like properties.

From an industrial perspective, methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate is often discussed in forums focusing on green chemistry and sustainable synthesis. Its potential as a building block for biodegradable materials aligns with the global push toward eco-friendly chemicals. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify its purity, a critical factor for researchers investigating its structure-activity relationships (SAR).

Frequently asked questions in academic circles include: "How does the sulfone group in 1247216-52-9 influence its reactivity?" or "What are the optimal conditions for scaling up its synthesis?" These queries reflect the compound's relevance in process chemistry optimization. Additionally, computational studies using molecular docking have predicted its interactions with biological targets, further highlighting its utility in rational drug design.

In summary, methyl 4-hydroxy-1,1-dioxo-1lambda6-thiane-4-carboxylate represents a compelling case study at the intersection of organic synthesis and applied biochemistry. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in areas addressing metabolic disorders and inflammatory pathways. As the scientific community continues to explore sulfur heterocycles, this compound is poised to remain a focal point for innovation in small-molecule therapeutics.